4-chloro-3-nitro-N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide

• IUPAC Name: 4-chloro-3-nitro-N-[1-(2-piperidin-1-ylethyl)benzimidazol-2-yl]benzamide
• InChI: InChI=1S/C21H22ClN5O3/c22-16-9-8-15(14-19(16)27(29)30)20(28)24-21-23-17-6-2-3-7-18(17)26(21)13-12-25-10-4-1-5-11-25/h2-3,6-9,14H,1,4-5,10-13H2,(H,23,24,28)
• InChI Key: ZNEAWCMBDJWOBE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCN2C3=CC=CC=C3N=C2NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C21H22ClN5O3
• Molecular Weight: 427.9 g/mol

Description

The compound “4-chloro-3-nitro-N-{1-[2-(1-piperidinyl)ethyl]-1H-benzimidazol-2-yl}benzamide” is a complex organic molecule that contains several functional groups. It has a benzimidazole ring, a piperidine ring, an amide group, a nitro group, and a chloro group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzimidazole and piperidine rings would provide a rigid, cyclic structure, while the nitro, amide, and chloro groups would likely contribute to the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the nitro group is often involved in redox reactions, while the amide group could participate in hydrolysis or condensation reactions. The chloro group might be displaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like the nitro and amide groups could influence its solubility in different solvents.

Safety and Hazards

Without specific data, it’s hard to say for sure, but as with any chemical compound, handling it would require appropriate safety measures to prevent ingestion, inhalation, or skin contact.

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in initial tests, it could be further developed and optimized, potentially leading to a new drug.